Cas no 2287274-04-6 (6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287274-04-6
• MF: C₈H₅ClF₃N₃
• MW: 235.593610525131
• CID: 6214375
• PubChem ID: 165741673
• Update Time: 2025-06-13

6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749483
• 2287274-04-6
• 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C8H5ClF3N3/c1-15-7-3-5(9)4(8(10,11)12)2-6(7)13-14-15/h2-3H,1H3
• InChI Key： NPYUCJGPLYEUGF-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C(F)(F)F)N=NN2C

Computed Properties

• Exact Mass: 235.0124094g/mol
• Monoisotopic Mass: 235.0124094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole

Introduction to 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS No. 2287274-04-6)

6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2287274-04-6, belongs to the benzotriazole class, which is well-documented for its versatile applications in drug development. The structural features of this molecule, including the presence of a chloro substituent, a methyl group, and a trifluoromethyl group, contribute to its unique chemical properties and potential biological activities.

The benzotriazole core is a prominent scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. Its aromaticity and electron-rich nature make it an attractive candidate for designing molecules that can modulate enzyme activity or bind to specific protein receptors. In particular, the chloro and trifluoromethyl groups appended to the benzotriazole ring introduce electronic and steric effects that can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction modes of such compounds with greater precision. Studies have indicated that modifications at the 5-position of the benzotriazole ring, such as the incorporation of a trifluoromethyl group, can enhance metabolic stability and binding interactions with biological targets. This has spurred interest in synthesizing derivatives like 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole for potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in developing novel antimicrobial agents. The increasing prevalence of drug-resistant pathogens has necessitated the discovery of new chemical entities with unique mechanisms of action. The structural motifs present in 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole suggest that it may interfere with essential bacterial processes or disrupt pathogen-specific metabolic pathways. Preliminary in vitro studies have shown promising results in inhibiting the growth of certain resistant strains, making this compound a valuable candidate for further investigation.

The synthesis of 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms at the 5-position is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, modern synthetic methodologies have improved the efficiency of these processes, allowing for scalable production of this compound for research purposes.

Another area where this compound shows promise is in the development of anticancer agents. Benzotriazole derivatives have been explored for their ability to modulate signaling pathways involved in tumor growth and progression. The electron-withdrawing nature of the chloro and trifluoromethyl groups can enhance binding interactions with target enzymes or receptors associated with cancer cell proliferation. Additionally, studies suggest that such compounds may exhibit pro-apoptotic effects by disrupting mitochondrial function or inhibiting key survival pathways in cancer cells.

The impact of fluorine substitution on pharmacological properties cannot be overstated. The trifluoromethyl group not only enhances lipophilicity but also contributes to metabolic stability by resisting degradation under physiological conditions. This makes 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole an attractive scaffold for further derivatization aimed at optimizing bioavailability and therapeutic efficacy.

In conclusion, 6-chloro-1-methyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS No. 2287274-04-6) represents a promising chemical entity with diverse potential applications in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new treatments against infectious diseases and cancer. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing global health challenges.